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Compound of Interest

Compound Name: Chalcone 4 hydrate

Cat. No.: B3320090 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the proper disposal of

Chalcone 4-hydrate, ensuring compliance with standard safety protocols.

Key Safety and Handling Information
Chalcone and its derivatives are known to cause skin and eye irritation, and may cause

respiratory irritation. It is harmful if swallowed.[1] Therefore, appropriate personal protective

equipment (PPE), including gloves, safety glasses with side-shields, and a lab coat, should be

worn at all times when handling this compound.[2] Engineering controls, such as ensuring

adequate ventilation, are also crucial.[2]

Quantitative Data
The following table summarizes the key physical and chemical properties of chalcone, which

are relevant for its safe handling and disposal.
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Property Value

Physical State Solid[2]

Melting Point/Range 57-58°C[2]

Boiling Point/Range 345-348°C[2]

Density 1.0712 g/ml @ 62°C[2]

Flash Point Not determined[2]

Autoignition Temperature Not determined[2]

Spill and Emergency Procedures
In the event of a spill, all ignition sources should be eliminated.[2] For minor spills, the material

should be swept up and placed into a suitable, labeled container for waste disposal.[2][3] For

larger spills, water spray may be used to disperse vapors, and the spill area should be flushed,

preventing runoff from entering waterways.[2] In case of personal contact, it is advised to rinse

the affected area with plenty of water and seek medical advice.[2]

Proper Disposal Protocol
The primary principle for the disposal of Chalcone 4-hydrate is to handle it in accordance with

local, state, and federal regulations.[3] Waste materials must be disposed of at an approved

waste disposal plant.[4]

Step-by-Step Disposal Procedure:

Containerization: Collect the waste Chalcone 4-hydrate in its original container or a suitable,

clearly labeled, and tightly closed container to prevent accidental exposure or spillage. Do

not mix with other waste.

Waste Characterization: The waste must be characterized. As a non-hazardous waste in

some contexts, it is crucial to consult local regulations as waste disposal legislation can

differ.
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Consultation: It is recommended to consult with your institution's Environmental Health and

Safety (EHS) department or a licensed waste management authority to identify a suitable

treatment or disposal facility.[3]

Transportation: Transport the contained waste to the designated chemical waste storage

area within your facility, following all internal safety procedures.

Documentation: Ensure all necessary paperwork for hazardous waste disposal is completed

accurately.

Final Disposal: The licensed waste disposal facility will then handle the final disposal, which

may involve incineration or landfilling in an authorized site.[3] Puncturing the containers to

prevent re-use is a recommended practice before landfilling.[3]

Disposal Workflow
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Caption: Workflow for the proper disposal of Chalcone 4-hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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